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Compound of Interest

Compound Name: N-Ethyldiethanolamine

Cat. No.: B092653 Get Quote

N-Ethyldiethanolamine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethyldiethanolamine (EDEA) is a tertiary amine with the molecular formula C6H15NO2. It is

a colorless to light yellow, clear liquid that is miscible with water.[1] EDEA serves as a versatile

intermediate in various chemical syntheses and has applications as a solvent and in the

formulation of detergents.[2] Notably, it is recognized as a metabolite and hydrolysis product of

the nitrogen mustard chemical warfare agent, ethyl-bis(2-chloroethyl)amine (HN-1), making its

detection a key biomarker for exposure.[2][3][4] This guide provides an in-depth overview of the

physical and chemical characteristics of N-Ethyldiethanolamine, detailed experimental

protocols for the determination of its properties, and a summary of its synthesis and reactivity.

Physical Characteristics
N-Ethyldiethanolamine is a liquid at room temperature with a relatively high boiling point and

low melting point. Its miscibility with water is a key physical property.[1][5]
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Property Value Reference

Molecular Formula C6H15NO2

Molecular Weight 133.19 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.014 g/mL at 25 °C

Boiling Point 246-252 °C [1]

Melting Point -50 °C [1]

Flash Point 124 °C (closed cup) [1]

Refractive Index n20/D 1.4665

Solubility Miscible with water [5]

Chemical Characteristics
The chemical nature of N-Ethyldiethanolamine is defined by the presence of a nucleophilic

tertiary amine nitrogen and two primary hydroxyl groups.[1] This structure dictates its reactivity

and chemical properties.

Property Value Reference

CAS Number 139-87-7

pKa 8.74 (estimated) [5]

Vapor Pressure
2.45 x 10⁻³ mm Hg at 25 °C

(estimated)
[5]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.

[6]

Hazardous Reactions
No known hazardous reactions

under normal conditions.
[6]
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Reactivity and Chemical Behavior
The reactivity of N-Ethyldiethanolamine is centered around its nucleophilic nitrogen atom and

its two hydroxyl groups. It can undergo a variety of reactions, including oxidation, substitution,

and esterification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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